Cas no 2171668-30-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• CAS No: 2171668-30-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5761859
• PubChem ID: 165504390
• Update Time: 2025-06-08

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1480548
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperazin-1-yl}acetic acid
• 2171668-30-5
• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid

• Inchi： 1S/C27H33N3O5/c1-18(2)15-24(26(33)30-13-11-29(12-14-30)16-25(31)32)28-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,28,34)(H,31,32)
• InChI Key： AUODCOPGUJLDBS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N1CCN(CC(=O)O)CC1)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic Acid (CAS No. 2171668-30-5)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171668-30-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid is characterized by its complex arrangement of functional groups, including an amino group, a piperazine ring, and a fluorene moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological and inflammatory disorders. The presence of the piperazine ring in 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid suggests potential interactions with neurotransmitter systems, which has prompted researchers to investigate its effects on central nervous system (CNS) functions. Preliminary studies have indicated that this compound may have neuroprotective properties, making it a valuable candidate for further exploration in the treatment of neurodegenerative diseases.

The fluorene moiety in the molecule is another key feature that contributes to its pharmacological profile. Fluorene derivatives are known for their ability to enhance drug bioavailability and stability, which could be advantageous in formulating effective therapeutic agents. Additionally, the methoxycarbonyl group provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific biological targets.

Current research in the field of medicinal chemistry has focused on leveraging computational methods and high-throughput screening to identify compounds with desirable pharmacological properties. The structural complexity of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid presents both challenges and opportunities for drug discovery. By employing advanced molecular modeling techniques, scientists have been able to predict potential binding interactions between this compound and biological targets, such as enzymes and receptors involved in disease pathways.

The acetic acid moiety at one end of the molecule suggests potential for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic profiles. This flexibility in structural design is crucial for optimizing drug candidates for clinical use. Researchers are exploring various synthetic strategies to modify this compound, aiming to improve its solubility, bioavailability, and target specificity.

In addition to its potential applications in CNS disorders, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid has shown promise in preclinical studies related to inflammation and pain management. The piperazine ring's ability to interact with inflammatory mediators has led to investigations into its role as an anti-inflammatory agent. Furthermore, the compound's structural similarity to known analgesics suggests that it may exhibit pain-relieving properties without the side effects associated with traditional analgesics.

The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-y l}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and automated purification techniques, have been employed to streamline the production process. These advancements have not only improved the efficiency of synthesizing complex molecules like this one but also reduced costs associated with drug development.

The growing body of evidence supporting the biological activity of 2-{4 - 2 - ({(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) - 4 - methylpentanoylpiperazin - 1 - y l } acetic acid has prompted regulatory agencies to consider its potential for clinical translation. Researchers are working towards conducting Phase I clinical trials to assess its safety and efficacy in humans. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic potential.

The impact of this research extends beyond academic circles, as it holds implications for patients suffering from neurological and inflammatory conditions. By developing novel compounds like 2171668 - 30 - 5, scientists aim to offer new treatment options that address unmet medical needs. The collaborative efforts of chemists, biologists, and clinicians are essential in translating laboratory discoveries into viable therapeutic solutions.

In conclusion, 2-{4 - 2 - ({(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) - 4 - methylpentanoylpiperazin - 1 - y l } acetic acid, identified by CAS number 2171668 - 30 - 5, represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a compelling candidate for further investigation into treating neurological disorders and inflammation. As research continues to uncover new therapeutic possibilities, compounds like this one pave the way for innovative treatments that improve patient outcomes worldwide.